Cas no 1260756-53-3 (5-bromo-2-chloro-3-(pyrrolidin-3-yl)pyridine)

• Product Name: 5-bromo-2-chloro-3-(pyrrolidin-3-yl)pyridine
• CAS No: 1260756-53-3
• MF: C₉H₁₀BrClN₂
• MW: 261.546100139618
• CID: 6295518
• PubChem ID: 129954191
• Update Time: 2025-11-05

5-bromo-2-chloro-3-(pyrrolidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-3-(pyrrolidin-3-yl)pyridine
• EN300-1912376
• 1260756-53-3

• Inchi： 1S/C9H10BrClN2/c10-7-3-8(9(11)13-5-7)6-1-2-12-4-6/h3,5-6,12H,1-2,4H2
• InChI Key： LBDZQJCOPMLYDZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1CNCC1)Cl

Computed Properties

• Exact Mass: 259.97159g/mol
• Monoisotopic Mass: 259.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.9Ų

Additional information on 5-bromo-2-chloro-3-(pyrrolidin-3-yl)pyridine

Introduction to 5-bromo-2-chloro-3-(pyrrolidin-3-yl)pyridine (CAS No. 1260756-53-3)

5-bromo-2-chloro-3-(pyrrolidin-3-yl)pyridine, identified by the CAS number 1260756-53-3, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromo and chloro substituents on the pyridine ring, coupled with a pyrrolidine moiety at the third position, endows this compound with unique reactivity and potential applications in drug discovery.

The chemical structure of 5-bromo-2-chloro-3-(pyrrolidin-3-yl)pyridine consists of a pyridine core substituted at the 2-position with a chlorine atom and at the 5-position with a bromine atom. The nitrogen-containing pyrrolidine ring is attached at the 3-position, forming a bridge that enhances the compound's solubility and interaction with biological targets. This structural configuration is particularly appealing for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, 5-bromo-2-chloro-3-(pyrrolidin-3-yl)pyridine has been explored as a key intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromo and chloro substituents provide reactive sites for further functionalization, allowing chemists to introduce additional pharmacophores that can modulate enzyme activity. For instance, studies have demonstrated its utility in generating small-molecule inhibitors targeting tyrosine kinases, which play a pivotal role in cell signaling pathways associated with tumor growth and progression.

One of the most compelling aspects of 5-bromo-2-chloro-3-(pyrrolidin-3-yl)pyridine is its role in the development of next-generation antiviral agents. The pyridine-pyrrolidine scaffold is known to interact effectively with viral proteases and polymerases, making it an ideal candidate for designing inhibitors against RNA viruses such as influenza and coronaviruses. Recent research has highlighted its potential in generating lead compounds that exhibit potent antiviral activity with improved pharmacokinetic profiles.

The agrochemical industry has also recognized the significance of 5-bromo-2-chloro-3-(pyrrolidin-3-yl)pyridine as a precursor in developing novel pesticides. Its structural features allow for the synthesis of herbicides and fungicides that are more selective and environmentally friendly compared to traditional compounds. By leveraging computational chemistry and high-throughput screening, researchers have identified derivatives of this compound that demonstrate efficacy against resistant weed species while minimizing harm to beneficial crops.

The synthetic methodologies for preparing 5-bromo-2-chloro-3-(pyrrolidin-3-yl)pyridine have been refined over the years, enabling scalable production for industrial applications. Common synthetic routes involve nucleophilic substitution reactions on halogenated pyridines followed by condensation with pyrrolidine derivatives. Advances in catalytic systems have further optimized these processes, reducing reaction times and improving yields. Such improvements are crucial for ensuring cost-effective production and sustainability in pharmaceutical manufacturing.

The biological activity of 5-bromo-2-chloro-3-(pyrrolidin-3-yl)pyridine has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits inhibitory effects on various enzymes and receptors relevant to human health. Notably, its ability to modulate G protein-coupled receptors (GPCRs) has been explored for potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyrrolidine ring enhances binding affinity by forming hydrogen bonds with key amino acid residues in the receptor binding pocket.

In conclusion, 5-bromo-2-chloro-3-(pyrrolidin-3-yl)pyridine (CAS No. 1260756-53-3) represents a cornerstone compound in modern drug discovery and agrochemical innovation. Its unique structural features, combined with its reactivity and biological potential, make it an indispensable tool for researchers aiming to develop novel therapeutics. As scientific understanding continues to evolve, it is anticipated that this compound will play an even more prominent role in addressing global health challenges through innovative chemical solutions.